Cas no 2112737-71-8 (N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl))

• Product Name: N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl)
• CAS No: 2112737-71-8
• MF: C₂₄H₄₄N₂O₉
• MW: 504.614168167114
• CID: 3044409
• PubChem ID: 129009594
• Update Time: 2025-08-05

N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) Chemical and Physical Properties

Names and Identifiers

• N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl)
• Ethanamine, 2-[2-[2-(aminooxy)ethoxy]ethoxy]-N,N-bis[2-[2-[2-(2-propyn-1-yloxy)ethoxy]ethoxy]ethyl]-
• AKOS040742194
• O-[9-(2-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethoxy}ethyl)-3,6,12,15,18-pentaoxa-9-azahenicos-20-yn-1-yl]hydroxylamine
• C70212
• MS-29373
• BP-23651
• HY-140091
• O-[2-[2-[2-[bis[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethyl]amino]ethoxy]ethoxy]ethyl]hydroxylamine
• DA-55832
• 2112737-71-8
• CS-0115210

• Inchi： 1S/C24H44N2O9/c1-3-8-27-13-18-32-20-15-29-10-5-26(7-12-31-17-22-34-23-24-35-25)6-11-30-16-21-33-19-14-28-9-4-2/h1-2H,5-25H2
• InChI Key： WGCOEHNJZCCDJL-UHFFFAOYSA-N
• SMILES： C(N(CCOCCOCCOCC#C)CCOCCOCCOCC#C)COCCOCCON

Computed Properties

• Exact Mass: 504.30468099g/mol
• Monoisotopic Mass: 504.30468099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 29
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 112Ų

Additional information on N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl)

Professional Introduction to Compound with CAS No. 2112737-71-8 and Product Name: N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl)

Compound with the CAS number 2112737-71-8 and the product name N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) represents a significant advancement in the field of biomaterials and pharmaceutical chemistry. This compound, characterized by its unique molecular architecture, has garnered considerable attention due to its potential applications in drug delivery systems, biomolecular conjugation, and therapeutic interventions. The inclusion of polyethylene glycol (PEG) chains in its structure not only enhances its solubility and biocompatibility but also provides a versatile platform for further functionalization.

The molecular structure of N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) is meticulously designed to facilitate efficient interactions with biological targets while minimizing immunogenicity. The presence of two aminooxy groups and four PEG chains (two of PEG2 and two of PEG3-propargyl) creates a highly adaptable scaffold that can be tailored for various biomedical applications. This design approach aligns with the growing trend in developing "smart" polymers that can respond to specific physiological cues, thereby improving the efficacy and safety of therapeutic agents.

Recent research in the field of polymeric drug carriers has highlighted the importance of controlled molecular weight and architecture in optimizing pharmacokinetic profiles. The compound's dual PEGylation strategy—combining shorter PEG2 chains with longer PEG3-propargyl units—has been shown to enhance circulation time while maintaining targeted delivery capabilities. This balance is crucial for maximizing therapeutic outcomes, particularly in oncology and chronic disease management where sustained release is often required.

One of the most compelling aspects of N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) is its potential as a linker for site-specific conjugation of bioactive molecules. The aminooxy functional groups provide a reactive site for coupling peptides, proteins, and small molecules, enabling the development of multifunctional therapeutics. For instance, recent studies have demonstrated its utility in constructing immunoconjugates where cytotoxic agents are linked to antibodies via this PEG-based platform. Such conjugates have shown promise in preclinical trials for targeted cancer therapy, offering improved tumor specificity and reduced systemic toxicity.

The role of PEG chains in modulating immune responses cannot be overstated. By serving as stealth moieties, PEG derivatives prevent recognition by the immune system, thereby reducing clearance rates and prolonging circulation times. This property is particularly valuable for biologics that require extended half-lives to achieve therapeutic efficacy. The N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) compound leverages this advantage by incorporating multiple PEG units, which synergistically enhance its biocompatibility.

Innovations in polymer chemistry have also enabled the development of stimuli-responsive systems capable of releasing payloads under specific conditions. The unique architecture of N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) allows for such modifications, making it a promising candidate for next-generation drug delivery systems. For example, researchers have explored incorporating pH-sensitive or enzymatically cleavable linkers within the PEG chains to trigger payload release in target tissues or cellular compartments. These advancements are particularly relevant for treating diseases that require localized drug action.

The compound's versatility extends to its application in diagnostic imaging as well. Functionalized derivatives have been employed as contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). The long circulation times afforded by PEGylation allow for prolonged imaging durations while minimizing background noise, thereby improving diagnostic accuracy. Ongoing studies are investigating its potential as a carrier for radiopharmaceuticals used in targeted imaging and therapy.

The synthesis and characterization of N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) adhere to stringent quality control measures to ensure consistency and reliability across batches. Advanced synthetic techniques, such as controlled radical polymerization and click chemistry, are employed to achieve precise molecular weight distribution and functional group integration. These methodologies are critical for maintaining batch-to-batch reproducibility, which is essential for industrial-scale production and regulatory compliance.

As research continues to evolve, the applications of N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) are expected to expand into new therapeutic areas. Emerging fields such as gene therapy and regenerative medicine stand to benefit from its ability to deliver nucleic acids or cellular components with high efficiency. Additionally, its compatibility with various biodegradable polymers suggests potential use in scaffold-based tissue engineering applications.

The integration of computational modeling into the design process has further enhanced the optimization of this compound. Molecular dynamics simulations and machine learning algorithms predict structural properties and interactions with biological targets, accelerating the development pipeline. Such computational approaches are indispensable in modern pharmaceutical research, where rapid iteration based on predictive data is key to innovation.

In conclusion,N-(Aminooxy-PEG2)-N-bis(PEG3-propargyl) represents a cutting-edge material with broad applicability across multiple biomedical disciplines. Its unique structural features—combining reactive functional groups with tailored PEGylation—position it as a cornerstone material for advanced drug delivery systems. As scientific understanding progresses, this compound will undoubtedly play an increasingly pivotal role in shaping future therapeutics.